Cas no 565-17-3 (Benzenesulfonamide, N-(aminocarbonyl)-N-butyl-4-methyl-)

Benzenesulfonamide, N-(aminocarbonyl)-N-butyl-4-methyl- Properties

Names and Identifiers

• Benzenesulfonamide, N-(aminocarbonyl)-N-butyl-4-methyl-
• 1-butyl-1-(4-methylphenyl)sulfonylurea
• DTXSID90712140
• 565-17-3
• SCHEMBL8061758
• N-4-Methyl-benzolsulfonyl-N-butylharnstoff
• N-Butyl-N-carbamoyl-4-methylbenzene-1-sulfonamide
• +Expand

• InChIKey： ZIRLDYOJRFPDFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18N2O3S/c1-3-4-9-14(12(13)15)18(16,17)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3,(H2,13,15)
• SMILES： NC(N(CCCC)S(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 270.10394
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 270.10381361g/mol
• Heavy Atom Count: 18
• Complexity: 367
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.47